2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%
Overview
Description
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid (FMCN) is an organic compound belonging to the family of carboxylic acids. It is a white crystal powder with a melting point of about 145 °C. FMCN is widely used in scientific research due to its unique properties and versatile applications. This compound is used in various synthetic processes and has been studied for its biochemical and physiological effects.
Scientific Research Applications
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is widely used in scientific research due to its versatile applications. It is used as a building block for the synthesis of various organic compounds. It is also used as a reactant in the synthesis of various drugs, such as antibiotics and antifungal agents. 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is also used as a catalyst in organic reactions, such as the synthesis of cyclic compounds. In addition, 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is used as a fluorescent dye in fluorescence microscopy and as a fluorescent label for the detection of proteins.
Mechanism of Action
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting the activity of COX-2, 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anti-nociceptive effects. In addition, 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% has been shown to have antifungal and antibacterial activity. It has also been shown to possess antioxidant activity.
Advantages and Limitations for Lab Experiments
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% has several advantages for lab experiments. It is relatively easy to synthesize and is widely available. In addition, it has a low toxicity and is relatively stable. However, it has a low solubility in water, making it difficult to use in aqueous solutions.
Future Directions
The future directions for 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% research include the development of new synthetic methods for the production of 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% and its derivatives, the development of new analytical methods for the detection of 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% in biological samples, the exploration of new biochemical and physiological effects of 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%, and the development of new therapeutic agents based on 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95%. In addition, further research is needed to better understand the mechanism of action of 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% and its potential applications in medicine and industry.
Synthesis Methods
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 3-fluoro-4-methoxybenzaldehyde with nitric acid in glacial acetic acid. The second step involves the reaction of the resulting nitrobenzaldehyde with 4-methoxybenzoic acid in the presence of sulfuric acid. This two-step process yields 2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid, 95% in an overall yield of more than 95%.
properties
IUPAC Name |
2-(3-fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO6/c1-23-15(20)11-4-2-8(6-13(11)16)12-7-9(17(21)22)3-5-10(12)14(18)19/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBTKYRABTZQZQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691513 |
Source
|
| Record name | 3'-Fluoro-4'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Fluoro-4-methoxycarbonylphenyl)-4-nitrobenzoic acid | |
CAS RN |
1261893-18-8 |
Source
|
| Record name | 3'-Fluoro-4'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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